molecular formula C8H12ClN3 B3168477 N1-(5-chloropyridin-2-yl)propane-1,3-diamine CAS No. 92993-38-9

N1-(5-chloropyridin-2-yl)propane-1,3-diamine

Cat. No. B3168477
CAS RN: 92993-38-9
M. Wt: 185.65 g/mol
InChI Key: BJNCEBQYNUIGEH-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of N1-(5-chloropyridin-2-yl)propane-1,3-diamine consists of a pyridine ring substituted with a chlorine atom at the 5th position. This ring is connected to a propane-1,3-diamine moiety .

Scientific Research Applications

Coordination Chemistry and Magnetic Properties

  • Synthesis of Nickel(II) Complexes: Tetradentate Schiff-base ligands, including compounds structurally similar to N1-(5-chloropyridin-2-yl)propane-1,3-diamine, have been used to synthesize nickel(II) complexes. These complexes exhibit diverse magnetic properties due to their structural configurations, offering insights into the design of molecular magnetic materials (Habib et al., 2008).

Structural Diversity and Coordination Modes

  • Versatile Coordination Modes: The flexibility of similar ligands in adopting various coordination geometries with transition metals has been demonstrated, leading to complexes with unique magnetic and structural properties. This adaptability is crucial for the development of coordination polymers with desired functionalities (Rahaman et al., 2005).

Catalytic Applications

  • Heterogeneous Catalysts: Nickel(II) tetradentate Schiff-base complexes, synthesized using related ligands, have been immobilized on clay to serve as heterogeneous catalysts for the oxidation of cyclooctene. This showcases the potential of such complexes in catalysis, particularly for selective oxidation reactions (Bezaatpour et al., 2011).

Luminescence Properties

  • Luminescence Studies: Copper(II)-Schiff base-azide coordination complexes containing ligands analogous to this compound have been studied for their luminescence properties. These studies contribute to the understanding of the electronic transitions in coordination complexes, which is essential for designing luminescent materials (Rahaman et al., 2005).

properties

IUPAC Name

N'-(5-chloropyridin-2-yl)propane-1,3-diamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12ClN3/c9-7-2-3-8(12-6-7)11-5-1-4-10/h2-3,6H,1,4-5,10H2,(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJNCEBQYNUIGEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC=C1Cl)NCCCN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12ClN3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

185.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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